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Compound of Interest

Compound Name: [2-(Allyloxy)phenyl]methanol

CAS No.: 26906-01-4

Cat. No.: B1279152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for [2-
(Allyloxy)phenyl]methanol, a valuable intermediate in organic synthesis. This document

collates available Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data,

supplemented with typical Infrared (IR) absorption characteristics for analogous compounds.

Detailed experimental protocols for the synthesis and spectroscopic analysis of this compound

are also presented to facilitate its use in research and development.

Spectroscopic Data Summary
The following tables summarize the available quantitative spectroscopic data for [2-
(Allyloxy)phenyl]methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR
Chemical Shift

(δ) ppm
Multiplicity

Coupling

Constant (J) Hz
Assignment

Aromatic-H 7.29-7.22 m 2H

Aromatic-H 6.95-6.87 m 2H

-CH= 6.10-6.00 m 1H

=CH₂ 5.42 dd 17.3, 1.5 1H

=CH₂ 5.28 dd 10.5, 1.5 1H

-CH₂OH 4.70 s 2H

-OCH₂- 4.59 dt 5.2, 1.5 2H

-OH 2.50 (broad) s 1H

¹³C NMR Chemical Shift (δ) ppm Assignment

C (aromatic) 156.0 C-O

C (aromatic) 133.0 C-H

C (aromatic) 129.0 C-H

C (aromatic) 128.8 C-H

C (aromatic) 121.5 C-H

C (aromatic) 112.0 C-H

-CH= 132.5

=CH₂ 117.5

-OCH₂- 69.0

-CH₂OH 61.5

Infrared (IR) Spectroscopy (Predicted)
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Frequency (cm⁻¹) Intensity Assignment

3400-3300 Strong, Broad O-H stretch (alcohol)

3100-3000 Medium
=C-H stretch (alkene and

aromatic)

2950-2850 Medium C-H stretch (aliphatic)

1645 Medium C=C stretch (alkene)

1600, 1490 Medium-Strong C=C stretch (aromatic)

1240 Strong C-O-C stretch (aryl ether)

1040 Strong C-O stretch (primary alcohol)

Mass Spectrometry (MS)
Ionization Mode m/z Assignment

ESI+ 165.0910 [M+H]⁺

ESI+ 187.0729 [M+Na]⁺

ESI+ 203.0469 [M+K]⁺

ESI- 163.0764 [M-H]⁻

Note: The presented MS data is predicted.

Experimental Protocols
Detailed methodologies for the synthesis and spectroscopic characterization of [2-
(Allyloxy)phenyl]methanol are provided below.

Synthesis of [2-(Allyloxy)phenyl]methanol
A common and effective method for the synthesis of [2-(Allyloxy)phenyl]methanol is the

Williamson ether synthesis, starting from 2-hydroxybenzyl alcohol and an allyl halide.

Materials:
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2-Hydroxybenzyl alcohol (Salicyl alcohol)

Allyl bromide

Potassium carbonate (K₂CO₃)

Acetone (anhydrous)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 2-hydroxybenzyl alcohol (1.0 eq.) in anhydrous acetone, add potassium

carbonate (1.5 eq.).

Stir the suspension at room temperature for 30 minutes.

Add allyl bromide (1.1 eq.) dropwise to the reaction mixture.

Heat the mixture to reflux and stir for 12-16 hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

After completion, cool the mixture to room temperature and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated aqueous NH₄Cl solution,

followed by brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.
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Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure [2-(Allyloxy)phenyl]methanol.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz NMR spectrometer. The

sample is dissolved in deuterated chloroform (CDCl₃), and tetramethylsilane (TMS) is used as

an internal standard (δ = 0.00 ppm). Chemical shifts are reported in parts per million (ppm),

and coupling constants (J) are in Hertz (Hz).

Infrared (IR) Spectroscopy:

IR spectra are recorded on a Fourier-transform infrared (FTIR) spectrometer. A thin film of the

neat compound is placed on a salt plate (e.g., NaCl or KBr) for analysis. The spectrum is

typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Mass spectra are obtained using an electrospray ionization (ESI) source coupled to a time-of-

flight (TOF) or quadrupole mass analyzer. The sample is dissolved in a suitable solvent, such

as methanol or acetonitrile, and introduced into the mass spectrometer via direct infusion or

after separation by liquid chromatography.

Visualizations
The following diagrams illustrate the synthesis pathway and a general workflow for the

spectroscopic analysis of [2-(Allyloxy)phenyl]methanol.

2-Hydroxybenzyl Alcohol

K₂CO₃, Acetone, Reflux

Allyl Bromide

[2-(Allyloxy)phenyl]methanol
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Click to download full resolution via product page

Caption: Synthesis of [2-(Allyloxy)phenyl]methanol via Williamson ether synthesis.
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Caption: General workflow for the synthesis and spectroscopic characterization.

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of [2-
(Allyloxy)phenyl]methanol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1279152/docs#spectroscopic-and-structural-
elucidation-of-2-allyloxy-phenyl-methanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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